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Compound of Interest

Compound Name: Feretoside

Cat. No.: B113735 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Feretoside, an iridoid glycoside identified by the CAS number 27530-67-2 and also known by

its synonyms Scandoside methyl ester and 6-beta-Hydroxygeniposide, is a phytochemical

found in the bark of Eucommia ulmoides. Emerging research has identified Feretoside as an

inducer of Heat Shock Factor 1 (HSF1), a critical transcription factor in the cellular stress

response. This positions Feretoside as a compound of interest for studies related to

cytoprotection, protein homeostasis, and the modulation of cellular responses to stress. These

application notes provide an overview of Feretoside's known biological activity and offer

detailed protocols for its use in cell culture studies.

Known Biological Activity and Quantitative Data
The primary reported biological activity of Feretoside is the induction of HSF1. HSF1 is a key

regulator of the heat shock response, which plays a crucial role in protecting cells from various

stressors by upregulating the expression of heat shock proteins (HSPs). These HSPs function

as molecular chaperones, assisting in protein folding, preventing protein aggregation, and

targeting damaged proteins for degradation.

Quantitative data on the bioactivity of Feretoside is currently limited in publicly available

literature. The following table summarizes the available data.
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Compound Cell Line Assay Concentration Result

Feretoside Not Specified
HSF1

Expression
3 µM

1.153-fold

increase in HSF1

expression[1]

Signaling Pathways
HSF1 Activation Pathway
Under normal physiological conditions, HSF1 is maintained in an inactive monomeric state in

the cytoplasm through its association with HSPs such as HSP90. Upon cellular stress, or

induction by a small molecule like Feretoside, this complex dissociates. HSF1 then trimerizes,

translocates to the nucleus, and binds to heat shock elements (HSEs) in the promoter regions

of its target genes, leading to the transcription of HSPs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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